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Compound of Interest

Compound Name: 4,4-Dimethyloctane

Cat. No.: B095178

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physicochemical
properties of 4,4-Dimethyloctane (CAS No: 15869-95-1). The information is compiled from
various chemical data sources and is intended to support research, development, and quality
control activities. All quantitative data are summarized for clarity, and general experimental
methodologies for their determination are described.

Core Physicochemical Data

4,4-Dimethyloctane is a branched alkane with the molecular formula C10H22.[1][2][3][4][5][6]
[71[8][9] It is a colorless liquid at room temperature.[1][3][4] The following table summarizes its
key physicochemical properties.
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Property Value Units
Molecular Formula C10H22

Molecular Weight 142.28 - 142.29 g/mol

Boiling Point 157.5-178 °C

Melting Point -53.99 °C

Density / Specific Gravity 0.734-0.76 g/cms3 at 20°C
Refractive Index 1.41-1.415 at 20°C

Water Solubility 2.2 mg/L at 20°C
Vapor Pressure 3.5 mmHg at 25°C
Flash Point 41.8 - 161 °C

Experimental Protocols

While specific experimental protocols for the determination of every property of 4,4-
Dimethyloctane are not readily available in the public domain, the following are general, well-
established methods used for determining the physicochemical properties of alkanes.

Boiling Point Determination

The boiling point of a liquid is the temperature at which its vapor pressure equals the external
pressure. For a substance like 4,4-Dimethyloctane, the boiling point is typically determined by

distillation.

o Apparatus: A standard distillation apparatus is used, consisting of a round-bottom flask, a
heating mantle, a distillation head with a thermometer, a condenser, and a receiving flask.

e Procedure: A sample of 4,4-Dimethyloctane is placed in the round-bottom flask with a few
boiling chips to ensure smooth boiling. The apparatus is assembled, and cooling water is
circulated through the condenser. The sample is heated, and the temperature is recorded
when the liquid is boiling and the vapor is condensing on the thermometer bulb, with the
condensate dripping into the receiving flask at a steady rate. This temperature is the boiling
point at the recorded atmospheric pressure.
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Melting Point Determination

The melting point is the temperature at which a substance changes from a solid to a liquid
state.

o Apparatus: A capillary tube melting point apparatus is commonly used.

e Procedure: A small, powdered sample of the solidified 4,4-Dimethyloctane is packed into a
capillary tube. The tube is placed in the melting point apparatus, which is then heated at a
controlled rate. The temperature range over which the sample melts is observed and
recorded as the melting point.

Density Measurement

Density is the mass per unit volume of a substance.
o Apparatus: A pycnometer or a digital density meter is used for accurate measurements.

e Procedure (using a pycnometer): The pycnometer is first weighed empty, then filled with the
sample of 4,4-Dimethyloctane and weighed again. The volume of the pycnometer is known.
The density is calculated by dividing the mass of the sample by the volume of the
pycnometer. The measurement is performed at a constant, recorded temperature.

Refractive Index Measurement

The refractive index is a dimensionless number that describes how fast light travels through the
material.

o Apparatus: An Abbe refractometer is the standard instrument for this measurement.

e Procedure: A few drops of 4,4-Dimethyloctane are placed on the prism of the refractometer.
The instrument is adjusted to bring the dividing line between the light and dark fields into the
crosshairs of the eyepiece. The refractive index is then read directly from the instrument's
scale. The temperature is controlled and recorded as the refractive index is temperature-
dependent.

Solubility Determination
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Solubility is the property of a solute to dissolve in a solvent to form a homogeneous solution.
The solubility of 4,4-Dimethyloctane in water is low as it is a non-polar molecule.[10][11]

e Apparatus: A temperature-controlled shaker, a centrifuge, and an analytical instrument for
quantification (e.g., gas chromatograph).

e Procedure: An excess amount of 4,4-Dimethyloctane is added to a known volume of water
in a sealed container. The mixture is agitated in a temperature-controlled shaker for an
extended period to ensure equilibrium is reached. The solution is then centrifuged to
separate the undissolved organic layer. A sample of the aqueous layer is carefully removed
and the concentration of dissolved 4,4-Dimethyloctane is determined using a suitable
analytical technique like gas chromatography.

Logical Relationships

As a simple alkane, 4,4-Dimethyloctane is not involved in complex biological signaling
pathways. However, a logical workflow for its synthesis can be represented. One general
method for the preparation of such branched alkanes is through the alkylation of a smaller
hydrocarbon.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Physicochemical Properties of 4,4-Dimethyloctane: A
Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b095178#physicochemical-properties-of-4-4-
dimethyloctane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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